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Compound of Interest

Compound Name: 2,2,3,4,5,5-Hexachlorothiophene

Cat. No.: B107954

An In-depth Technical Guide to Polychlorinated
Thiophenes

A comprehensive review of the physical and chemical properties of chlorinated thiophene
derivatives, with a focus on 2,3,4,5-Tetrachlorothiophene due to the limited availability of data
on 2,2,3,4,5,5-Hexachlorothiophene.

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches for the specific compound 2,2,3,4,5,5-Hexachlorothiophene
have yielded no direct references in scientific literature or commercial databases. This
suggests that it is not a readily available or well-characterized compound. Therefore, this guide
will provide a detailed overview of a closely related and well-documented compound, 2,3,4,5-
Tetrachlorothiophene, and a hypothetical synthesis pathway for the requested hexachloro-
derivative based on established chlorination methodologies.

2,3,4,5-Tetrachlorothiophene: A Well-Characterized
Polychlorinated Thiophene

2,3,4,5-Tetrachlorothiophene (also known as perchlorothiophene) is a fully chlorinated aromatic
thiophene. Its physical and chemical properties are well-documented and are summarized
below.
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Physical and Chemical Properties of 2,3,4,5-

Tetrachlorothiophene

The following table summarizes the key quantitative data for 2,3,4,5-Tetrachlorothiophene.

Property Value Reference
Molecular Formula CaClaS [1][2]
Molecular Weight 221.92 g/mol [1112]

CAS Number 6012-97-1 [1]
Appearance Light yellow to yellow solid [1]

Melting Point 28-30 °C [1]

Boiling Point 75 °C at 2 mmHg [1]

Density 1.704 g/mL at 25 °C [1]
Refractive Index n20/D 1.591 [1]

Flash Point >230 °F (>110 °C) [1]

Solubilit Soluble in chloroform, slightly
olubili
Y soluble in methanol.

[1]

Spectroscopic Data

While detailed spectra are not provided here, key spectroscopic information can be found in

various chemical databases under the CAS number 6012-97-1.

Hypothetical Synthesis of 2,2,3,4,5,5-

Hexachlorothiophene

The synthesis of 2,2,3,4,5,5-Hexachlorothiophene is not described in the available literature.

However, a plausible synthetic route can be proposed based on the known chemistry of

thiophene and its derivatives. The most likely approach would involve the exhaustive

chlorination of thiophene or a partially chlorinated thiophene. This process would likely involve
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the addition of chlorine across the double bonds of the thiophene ring, followed by further
substitution reactions under forcing conditions, such as high temperature and/or UV irradiation.

A possible multi-step synthesis could start from the readily available 2,3,4,5-
tetrachlorothiophene.

2,3,4,5-Tetrachlorothiophene M Pentachlorinated Intermediate M» 2,2,3,4,5,5-Hexachlorothiophene

Click to download full resolution via product page

Hypothetical synthesis of 2,2,3,4,5,5-Hexachlorothiophene.

Experimental Protocol (Hypothetical):

A potential experimental protocol for the synthesis of 2,2,3,4,5,5-Hexachlorothiophene could
involve the following steps:

o Starting Material: 2,3,4,5-Tetrachlorothiophene.

e Chlorinating Agent: Gaseous chlorine (Cl2).

« Initiator: UV irradiation or a radical initiator (e.g., AIBN).

¢ Solvent: An inert solvent such as carbon tetrachloride (CCla).

e Reaction Conditions: The reaction would likely be carried out at an elevated temperature in a
sealed reaction vessel to maintain a high concentration of chlorine. The reaction mixture
would be irradiated with a UV lamp to promote the homolytic cleavage of chlorine and initiate
a radical chain reaction.

» Work-up and Purification: After the reaction is complete, the excess chlorine and solvent
would be removed under reduced pressure. The resulting crude product would likely be a
mixture of chlorinated thiophenes. Purification could be attempted by fractional distillation
under high vacuum or by preparative gas chromatography.
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It is crucial to note that this is a hypothetical protocol and would require significant optimization
and safety precautions due to the hazardous nature of the reagents and potential products.

Signaling Pathways and Biological Activity

There is no information available in the scientific literature regarding any signaling pathways or
biological activities associated with 2,2,3,4,5,5-Hexachlorothiophene. Given its predicted high
level of chlorination, the compound would be expected to be highly lipophilic and persistent. Its
potential toxicity and biological effects are unknown.

Conclusion

While a comprehensive technical guide on 2,2,3,4,5,5-Hexachlorothiophene cannot be
provided due to a lack of available data, this document offers a detailed overview of the closely
related and well-characterized compound, 2,3,4,5-Tetrachlorothiophene. Furthermore, a
hypothetical synthesis pathway for the hexachloro-derivative is proposed based on established
chemical principles. Further research would be required to confirm the existence and properties
of 2,2,3,4,5,5-Hexachlorothiophene. Researchers interested in this class of compounds are
encouraged to focus on well-documented derivatives or to undertake the challenging task of its
synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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